3-Bromo-4-fluorobenzo[b]thiophene

• CAS No.: 310466-39-8
• Molecular Formula: C8H4BrFS
• Molecular Weight: 231.09 g/mol
• IUPAC Name: 3-bromo-4-fluoro-1-benzothiophene
• InChI: InChI=1S/C8H4BrFS/c9-5-4-11-7-3-1-2-6(10)8(5)7/h1-4H
• InChI Key: OUAGFJHIIOZEMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)SC=C2Br)F

Description

3-Bromo-4-fluorobenzo[b]thiophene is a halogenated derivative of benzo[b]thiophene, a heterocyclic compound featuring a fused benzene and thiophene ring system. The molecular formula of this compound can be inferred as C₈H₄BrFS, incorporating bromine and fluorine substituents at the 3- and 4-positions, respectively. Benzo[b]thiophene derivatives are recognized for their pharmacological significance, including antimicrobial, anticancer, and anti-inflammatory properties .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 3-Bromo-4-fluorobenzo[b]thiophene with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Synthetic Route Highlights
3-Bromo-4-fluorobenzo[b]thiophene	C₈H₄BrFS	~231.08 (estimated)	Br (C3), F (C4)	Antimicrobial, Anticancer (inferred)	Halogenation of benzo[b]thiophene
3-Bromobenzo[b]thiophene	C₈H₅BrS	213.09	Br (C3)	Not explicitly stated	Direct bromination
2-(4-Bromobenzyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole	C₁₃H₈BrN₂OS	337.18	Bromobenzyl, oxadiazole	Antimicrobial	Hydrazide cyclization
Benzo[b]naphtho[2,3-d]thiophene	C₁₄H₈S	208.28	Extended fused ring system	Not reported	Annulation reactions

Key Observations :

• Electron-withdrawing effects: The bromo-fluoro substituents in 3-Bromo-4-fluorobenzo[b]thiophene likely increase electrophilicity compared to non-halogenated analogs, enhancing interactions with biological targets .

Reactivity and Stability

• Hydrogenation Resistance : suggests that substituted thiophenes (e.g., benzothiophene) are less reactive in hydrodesulfurization (HDS) than simpler thiophenes, implying that 3-Bromo-4-fluorobenzo[b]thiophene may exhibit similar stability under catalytic conditions .